N-cyclopentyl-4-methyl-2-quinolinamine
Overview
Description
N-cyclopentyl-4-methyl-2-quinolinamine, also known as CP-94,253, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in 1994 by scientists at Pfizer Inc. as part of their efforts to develop new drugs for the treatment of psychiatric disorders.
Mechanism of Action
N-cyclopentyl-4-methyl-2-quinolinamine acts as a selective antagonist of the dopamine D4 receptor, which is primarily located in the prefrontal cortex of the brain. By blocking the activity of this receptor, N-cyclopentyl-4-methyl-2-quinolinamine is thought to modulate the activity of the mesocortical dopamine system, which is involved in the regulation of cognitive and emotional processes.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopentyl-4-methyl-2-quinolinamine can modulate the release of dopamine in the prefrontal cortex, leading to improved cognitive function and reduced symptoms of psychiatric disorders. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-cyclopentyl-4-methyl-2-quinolinamine is its selectivity for the dopamine D4 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its limited availability and high cost can be a limitation for some research applications.
Future Directions
There are several potential future directions for research on N-cyclopentyl-4-methyl-2-quinolinamine. One area of interest is its potential use in the treatment of drug addiction, particularly for drugs that act on the mesocortical dopamine system. Another area of interest is its potential use in the treatment of cognitive deficits associated with aging and neurodegenerative diseases. Finally, further studies are needed to elucidate the precise mechanisms of action of N-cyclopentyl-4-methyl-2-quinolinamine and its potential interactions with other neurotransmitter systems.
Synthesis Methods
The synthesis of N-cyclopentyl-4-methyl-2-quinolinamine involves several steps, including the reaction of 2-chloro-4-methylquinoline with cyclopentylmagnesium bromide, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by treating the resulting amine with hydrochloric acid.
Scientific Research Applications
N-cyclopentyl-4-methyl-2-quinolinamine has been extensively studied as a potential therapeutic agent for the treatment of various psychiatric disorders, including schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential use in the treatment of drug addiction.
properties
IUPAC Name |
N-cyclopentyl-4-methylquinolin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2/c1-11-10-15(16-12-6-2-3-7-12)17-14-9-5-4-8-13(11)14/h4-5,8-10,12H,2-3,6-7H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLQCFSNTGVFNKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)NC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-methylquinolin-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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